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Compound of Interest

Compound Name: 4-lodopicolinic acid

Cat. No.: B183023

An In-depth Technical Guide to the Safe Handling of 4-lodopicolinic Acid

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 4-lodopicolinic acid
(CAS No: 405939-79-9). As a key intermediate in organic synthesis, particularly for novel
pharmaceutical and agrochemical compounds, a thorough understanding of its hazard profile is
paramount to ensuring laboratory safety and experimental integrity.[1][2][3] This guide moves
beyond mere procedural lists to explain the causality behind each recommendation, fostering a
proactive safety culture.

Hazard Identification and Risk Profile

4-lodopicolinic acid is a combustible solid that presents significant health hazards upon
exposure.[4][5] The primary risks are acute oral toxicity and severe, irreversible damage to the
eyes.[6] A summary of its classification under the Globally Harmonized System (GHS) is
essential for an immediate understanding of its risks.

GHS Hazard Classification

The compound is classified as hazardous under US OSHA regulations (29 CFR 1910.1200).[4]
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[4]
Acute Toxicity, Oral Category 4 6]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage[4][6]
Aquatic Hazard (Acute) Category 3 H402: Harmful to aquatic life

Expert Insight: The Category 1 classification for eye damage is of critical importance. Unlike

eye irritation, which is reversible, this classification implies a risk of permanent tissue damage

or blindness. This necessitates stringent eye protection protocols that are non-negotiable. The

oral toxicity, while categorized as "harmful” rather than "fatal,” still requires immediate medical

attention upon ingestion.

Physicochemical Properties

Understanding the physical state and properties of 4-lodopicolinic acid is fundamental to

anticipating its behavior during handling.

Property

Value

Physical State

Solid, powder/crystalline form[7][8]

Appearance

White to yellow or tan solid[1][9]

Molecular Formula

CeH4INO2[10]

Molecular Weight

249.01 g/mol [10]

Storage Class

TRGS 510, Class 11: Combustible Solids

Flash Point

Not applicable[4]

Autoignition Temp.

Not applicable[4]

Engineering Controls and Personal Protective

Equipment (PPE)
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A multi-layered approach to safety, beginning with engineering controls and supplemented by

rigorous PPE protocols, is essential for mitigating exposure risks.

Engineering Controls: The First Line of Defense

Chemical Fume Hood: All handling of 4-lodopicolinic acid, especially weighing and
transferring the solid, must be performed within a properly functioning and certified
laboratory chemical fume hood.[11] This is critical to prevent the inhalation of fine dust
particles.

Ventilation: The laboratory must be equipped with adequate general ventilation to ensure air
exchange and minimize background contaminant levels.[5][7]

Emergency Stations: Eyewash stations and safety showers must be readily accessible,
unobstructed, and located within a 10-second travel distance from the handling area.[6][7]
[11] Regular testing of these units is mandatory.

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

The selection of PPE must directly address the hazards identified in Section 1.

Eye and Face Protection: Due to the risk of severe eye damage (H318), chemical safety
goggles are the minimum requirement.[7] A face shield worn over safety goggles is strongly
recommended, especially when handling larger quantities or if there is a heightened risk of
splashing or dust generation.[6]

Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves. Nitrile or butyl rubber gloves are
generally suitable, but always consult the glove manufacturer's compatibility chart for the
specific glove type and thickness.[11] Inspect gloves for any signs of degradation before
use and replace them immediately if compromised.

o Lab Coat: A fully-buttoned, long-sleeved lab coat is required to protect skin and personal
clothing.[11]
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» Respiratory Protection: If work cannot be confined to a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator is necessary.[6] Personnel must be medically
cleared, trained, and fit-tested to wear a respirator as part of a formal respiratory protection

program.[11]
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Caption: PPE workflow for handling 4-lodopicolinic acid.
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Standard Operating Procedures: Handling, Storage,
and Disposal

Adherence to standardized protocols is crucial for ensuring both safety and experimental
reproducibility.

Protocol: Safe Weighing and Handling of Solid 4-
lodopicolinic Acid

e Preparation: Ensure the chemical fume hood is on and the sash is at the appropriate working
height. Assemble all necessary equipment (spatula, weigh boat, container) inside the hood.

e PPE: Don all required PPE as outlined in Section 2.2.

e Weighing: Carefully open the stock container inside the fume hood. Use a spatula to gently
transfer the desired amount of 4-lodopicolinic acid to a weigh boat. Avoid any actions that
could generate dust, such as tapping or dropping the material.

» Transfer: Transfer the weighed solid to the reaction vessel or solvent.

o Cleanup: Tightly close the stock container. Decontaminate the spatula and work surface
within the fume hood. Dispose of the weigh boat as contaminated solid waste.

o Post-Handling: Follow the post-handling PPE removal procedure. Wash hands thoroughly.

Storage Requirements

Proper storage is vital to maintain the chemical's integrity and prevent hazardous situations.
o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]
e Incompatibilities: Store away from incompatible materials.[6] This includes:

o Strong Oxidizing Agents

o Strong Reducing Agents

o Strong Acids
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o Strong Bases[5] Expert Insight: Co-storage with these materials can lead to vigorous,
exothermic reactions, potentially causing container failure and release of hazardous
substances.

Waste Disposal

All waste containing 4-lodopicolinic acid must be treated as hazardous waste.

o Containers: Collect waste in a designated, compatible, and clearly labeled hazardous waste
container.[11]

e Segregation: Do not mix 4-lodopicolinic acid waste with other waste streams. Handle
uncleaned empty containers as you would the product itself.

o Regulations: Disposal must be carried out by a licensed waste disposal company in strict
accordance with all local, state, and federal regulations.[4]

Emergency Response Protocols

Immediate and correct response to an emergency can significantly reduce the severity of an
incident.

First Aid Measures

In all cases of exposure, show the Safety Data Sheet to the attending medical personnel.[6]

o Eye Contact: This is a medical emergency. Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids open.[7] Remove contact lenses if present
and easy to do. Immediately call a poison center or physician.[6]

o Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area
with plenty of water.

 Ingestion: If the person is conscious, rinse their mouth with water and have them drink one
or two glasses of water. Do NOT induce vomiting.[12] Call a poison center or physician
immediately if you feel unwell.[6]
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms occur.[7]

Accidental Release (Spill) Response

For small spills of solid material:

Evacuate & Secure: Alert personnel in the immediate area. Restrict access to the spill zone.
» Ventilate: Ensure the spill is in a well-ventilated area or within a fume hood.
o PPE: Wear all required PPE, including respiratory protection if necessary.[11]

e Contain & Clean: Do not use water. Take up the material dry. Gently sweep or scoop the
solid material into a suitable, labeled container for hazardous waste disposal. Avoid
generating dust.[4][13]

o Decontaminate: Clean the affected area thoroughly.

e Report: Report the incident to the laboratory supervisor or Environmental Health & Safety
department.

For large spills, evacuate the area immediately, secure it, and contact your institution's
emergency response team.[11]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14749&PLANT=d__ALF
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://datasheets.scbt.com/sc-238205.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Evacuate & Secure Area)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Contain Spill
Take up Dry Material

Place in Labeled
Hazardous Waste Container

(Decontaminate Spill Area)

(Report Incident)

Response Complete

Click to download full resolution via product page

Caption: Workflow for small solid spill response.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, foam, dry chemical powder, or carbon
dioxide (CO2).[4][5]

e Hazards from Combustion: Fire may produce irritating and toxic gases, including carbon
oxides (CO, COz) and nitrogen oxides (NOx).[4][5]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b183023#safety-and-handling-precautions-for-4-
iodopicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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